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Compound of Interest

Compound Name: Gramicidin B

Cat. No.: B15560984

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet einen objektiven Vergleich der Leistung des Gramicidin-B-lonenkanals
in verschiedenen Lipiddoppelschichtumgebungen. Die hier zusammengefassten
experimentellen Daten beleuchten, wie die Lipidzusammensetzung und die physikalischen
Eigenschaften der Membran die Leitfahigkeit und Lebensdauer des Kanals beeinflussen.

Zusammenfassung der quantitativen Daten

Die Leitfahigkeit und Lebensdauer des Gramicidin-B-Kanals wird maf3geblich von der
umgebenden Lipiddoppelschicht beeinflusst. Zu den kritischen Faktoren gehdren die Dicke der
Doppelschicht, die Kopfgruppen der Lipide und die Krimmungseigenschaften der Membran.
Wahrend die Lebensdauer des Kanals eine klare Abh&ngigkeit von der Dicke der
Doppelschicht zeigt, ist die Beziehung zur Leitfahigkeit komplexer.

Tabelle 1: Vergleich der Einkanal-Parameter von Gramicidin in verschiedenen Lipid-
Umgebungen
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Lipid-Umgebung

Kanal-Lebensdauer
(relativ)

Einkanal-
Leitfahigkeit
(relativ)

Anmerkungen

Glycerylmonooleat
(GMO)

Schmale Verteilung
der Leitfahigkeit[1]

Geringerer Einfluss
von Dipolpotentialen

an der Grenzflache[1]

Abnehmend mit

Die Leitfahigkeit ist

Dioleoylphosphatidylc Breitere Verteilung der  etwa halb so grof3 wie
) zunehmendem S )
holin (DOPC) ] Leitfahigkeit[1] in GMO-
DOPE-Anteil[2]
Membranen[1]
Die kleinere
) ] Kirzere Lebensdauer ) ) Kopfgruppe von
Dioleoylphosphatidylet ) Breitere Verteilung der ) ]
] im Vergleich zu o DOPE beeinflusst die
hanolamin (DOPE) ] Leitfahigkeit[1] o
reinem DOPCJ[2] intrinsische
Krimmung][2]

Dioleoylphosphatidyls
erin (DOPS)

Langer im Vergleich
zu DOPS:DOPE- und
DOPS:DOPC-
Mischungen[2]

Hoher im Vergleich zu
DOPS:DOPE- und
DOPS:DOPC-
Mischungen[2]

Die negative Ladung
der Kopfgruppe
beeinflusst die
lonenkonzentration an

der Grenzflache

DOPS:DOPE (1:2)

9-fach kirzer als in
reinem DOPS[2]

30% geringer als in
reinem DOPS[2]

Die kleinere effektive
GroRe der
Kopfgruppen fiihrt zu
einer negativeren
intrinsischen

Kriimmung|[2]

DOPS:DOPC (1:2)

3-fach klrrzer als in
reinem DOPS|2]

30% geringer als in
reinem DOPS|2]

Monoacylglycerin-
Doppelschichten
(variierende

Acylkettenlange)

Nimmt mit der Dicke
der Doppelschicht ab
(bis zu 2,2 nm)[3]

Keine einfache
Beziehung zur Dicke

der Doppelschicht[4]

Die Lebensdauer ist
proportional zur
Oberflachenspannung
der Membran[4]
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Experimentelle Protokolle

Die Messung der Einkanal-Leitfahigkeit von Gramicidin B wird typischerweise unter

Verwendung der Black-Lipid-Membrane-Technik (BLM) durchgefihrt.

Protokoll zur Messung der Einkanal-Leitfahigkeit mittels Black-Lipid-Membrane (BLM)

Herstellung der Lipid-Lésung: Lipide (z. B. DOPC, DOPE, DOPS) werden in einem
organischen Losungsmittel (typischerweise n-Dekan) in einer Konzentration von 10-25
mg/ml gelost.

Vorbereitung der BLM-Kammer: Eine Teflon-Kammer, die durch eine diinne Teflon-
Trennwand mit einer kleinen Offnung (typischerweise 100-200 pm Durchmesser) in zwei
Facher (cis und trans) unterteilt ist, wird verwendet. Beide Facher werden mit einer
Elektrolytldsung (z. B. 1 M KCI, gepuffert auf pH 7) gefillt.

Membranbildung: Eine kleine Menge der Lipid-Losung wird mit einem Pinsel oder einer
Pipette tiber die Offnung in der Teflon-Trennwand aufgetragen. Das Lésungsmittel verdinnt
sich in der wassrigen Phase und bildet eine diinne Lipid-Doppelschicht, die als "schwarze"
Membran erscheint, wenn sie unter einem Mikroskop betrachtet wird.

Inkorporation von Gramicidin: Eine verdinnte Losung von Gramicidin B in einem
geeigneten Losungsmittel (z. B. Ethanol) wird zu beiden Fachern der Kammer gegeben und
geruhrt. Die Gramicidin-Monomere adsorbieren an die Lipid-Doppelschicht.

Elektrophysiologische Messungen:

o Ag/AgCI-Elektroden werden in beide Facher der Kammer eingetaucht, um eine elektrische
Verbindung herzustellen.

o Ein Patch-Clamp-Verstéarker wird verwendet, um eine konstante Spannung (z. B. 100 mV)
Uber die Membran anzulegen und die resultierenden lonenstrome zu messen.

o Die spontane Dimerisierung von zwei Gramicidin-Monomeren aus den
gegenuberliegenden Blattchen der Doppelschicht bildet einen leitenden Kanal, der als ein
schrittweiser Anstieg des Stroms detektiert wird.
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o Die Amplitude dieser Stromschritte entspricht der Einkanal-Leitfahigkeit, wahrend die
Dauer der Schritte die Lebensdauer des Kanals darstellt.

o Datenanalyse: Die aufgezeichneten Stromspuren werden analysiert, um Histogramme der
Leitfahigkeits- und Lebensdauerverteilungen zu erstellen. Aus diesen Histogrammen kdnnen
die mittlere Einkanal-Leitfahigkeit und die mittlere Kanal-Lebensdauer bestimmt werden.

Visualisierungen
Mechanismus der Lipid-Protein-Wechselwirkung

Die Funktion des Gramicidin-Kanals wird stark durch den "hydrophoben Mismatch" zwischen
der Lange des Kanal-Dimers und der Dicke der umgebenden Lipid-Doppelschicht reguliert.[5]
[6] Dieser Mismatch fuhrt zu einer elastischen Verformung der Doppelschicht, was eine
energetische Barriere fur die Kanalbildung darstellt und die Stabilitéat des offenen Kanals
beeinflusst.[2][5]
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Abbildung 1: Mechanismus der Lipid-Protein-Wechselwirkung.

Experimenteller Arbeitsablauf

Der folgende Arbeitsablauf beschreibt die wesentlichen Schritte zur Messung der Gramicidin-B-
Kanalleitfahigkeit.
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Abbildung 2: Experimenteller Arbeitsablauf.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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